N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H15N5O3/c28-22(19-11-15-6-2-4-8-18(15)29-19)25-16-7-3-1-5-14(16)12-20-26-21(27-30-20)17-13-23-9-10-24-17/h1-11,13H,12H2,(H,25,28)
• InChI Key: QKLJNLHEKTZNHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C22H15N5O3
• Molecular Weight: 397.4 g/mol

Description

N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H15N5O3 and its molecular weight is 397.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has focused on synthesizing novel derivatives featuring the benzofuran moiety due to their promising antimicrobial activities. For instance, studies have reported the synthesis of new pyrazoles, oxadiazoles, and isoxazole derivatives integrated with the benzofuran moiety, showing significant antibacterial and antifungal activities against various Gram-positive, Gram-negative bacteria, and fungi (Siddiqui et al., 2013; Idrees et al., 2020).

Antitubercular Activity

Compounds with the oxadiazol and pyrazole structure have been synthesized and evaluated for their antitubercular activity. Notably, some derivatives have shown promising lead molecules against Mycobacterium tuberculosis with low toxicity towards normal cell lines, indicating their potential for further drug development (Nayak et al., 2016).

Anticancer Properties

The synthesis of novel benzofuran-2-yl pyrazole pyrimidine derivatives has been conducted, with some showing potent antitumor activity. Molecular docking studies have indicated these compounds as potential inhibitors for specific enzymes involved in cancer progression. The cytotoxic activity evaluation against various cancer cell lines has provided insights into their therapeutic potential (El-Zahar et al., 2011).

Antibacterial and Antifungal Activity

The exploration into 1,3,4-oxadiazoles and related compounds has unveiled their broad-spectrum antibacterial and antifungal activities. Synthesis and characterization of these compounds have led to the discovery of novel antimicrobial agents with potential application in treating various bacterial and fungal infections (Aghekyan et al., 2020).